molecular formula C23H17BrClNO4 B6210138 2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid CAS No. 1699988-02-7

2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Cat. No. B6210138
CAS RN: 1699988-02-7
M. Wt: 486.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid is a useful research compound. Its molecular formula is C23H17BrClNO4 and its molecular weight is 486.7. The purity is usually 95.
BenchChem offers high-quality 2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid including the price, delivery time, and more detailed information at info@benchchem.com.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid' involves the synthesis of two key intermediates, followed by a final coupling reaction to form the target compound. The first intermediate is 2-bromo-4-chlorobenzoic acid, which is then converted to the second intermediate, 2-(2-bromo-4-chlorophenyl)-2-oxoacetic acid. The final coupling reaction involves the reaction of the second intermediate with 9H-fluorene-9-methanol and subsequent conversion to the target compound via an amide coupling reaction with N,N'-dicyclohexylcarbodiimide (DCC) and N-hydroxysuccinimide (NHS).", "Starting Materials": [ "4-chlorobenzoic acid", "Bromine", "Sodium hydroxide", "Acetic anhydride", "9H-fluorene-9-methanol", "N,N'-dicyclohexylcarbodiimide (DCC)", "N-hydroxysuccinimide (NHS)" ], "Reaction": [ "Step 1: Synthesis of 2-bromo-4-chlorobenzoic acid", "4-chlorobenzoic acid is treated with bromine and sodium hydroxide to form 2-bromo-4-chlorobenzoic acid.", "Step 2: Synthesis of 2-(2-bromo-4-chlorophenyl)-2-oxoacetic acid", "2-bromo-4-chlorobenzoic acid is treated with acetic anhydride to form 2-(2-bromo-4-chlorophenyl)-2-acetoxyacetic acid, which is then hydrolyzed to form 2-(2-bromo-4-chlorophenyl)-2-oxoacetic acid.", "Step 3: Synthesis of 2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid", "2-(2-bromo-4-chlorophenyl)-2-oxoacetic acid is reacted with 9H-fluorene-9-methanol in the presence of DCC and NHS to form the corresponding amide intermediate, which is then treated with hydrochloric acid to form the target compound, 2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid." ] }

CAS RN

1699988-02-7

Product Name

2-(2-bromo-4-chlorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid

Molecular Formula

C23H17BrClNO4

Molecular Weight

486.7

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.